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Compound of Interest

Compound Name: Pentadecylamine

Cat. No.: B1195383 Get Quote

For researchers, scientists, and professionals in drug development, a clear and thorough

understanding of chemical compounds is paramount. This guide provides an in-depth overview

of pentadecylamine, a long-chain primary amine, and its various synonyms used across

chemical literature. This document aims to be a centralized resource, presenting key data,

experimental methodologies, and relevant biological pathways to facilitate research and

development.

Synonyms and Identifiers
Pentadecylamine is known by a variety of names in scientific literature and chemical

databases. A comprehensive list of these synonyms is crucial for efficient literature searches

and clear communication. The compound is systematically named pentadecan-1-amine

according to IUPAC nomenclature.[1] Its unique Chemical Abstracts Service (CAS) Registry

Number is 2570-26-5.[1][2][3]

Other commonly used synonyms include:

1-Aminopentadecane[1][3][4]

n-Pentadecylamine[1][2][5][6][7]

1-Pentadecanamine[1][2][5][6][7]

Monopentadecylamine[1][2]
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Pentadecane, 1-amino-[1][2][5][6][7]

A more extensive list of identifiers from various databases is provided in the table below.

Chemical and Physical Properties
A summary of the key physical and chemical properties of pentadecylamine is presented in

the following table. This data is essential for handling, storage, and application of the

compound.

Property Value Source

Molecular Formula C15H33N [1][2][3]

Molecular Weight 227.43 g/mol [1][3]

Appearance

White to almost white powder

or lump; colorless solidified

mass or fragments.[5][8][9]

[5][8][9]

Melting Point 35-37 °C (lit.) [10][11]

Boiling Point 299-301 °C (lit.) [10]

Density 0.8 ± 0.1 g/cm³ [11]

Vapor Pressure 1 mmHg (120.5 °C) [10]

Flash Point 113 °C (closed cup)

Solubility
Soluble in organic solvents,

limited solubility in water.[2]
[2]

Experimental Protocols
Detailed experimental protocols are fundamental for the replication and advancement of

scientific research. While specific, detailed protocols for the synthesis, purification, and analysis

of pentadecylamine are not readily available in the public domain within the initial search,

general methodologies for the handling and use of long-chain primary amines can be inferred

from safety and handling documentation.
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General Handling and Safety Precautions:

Due to its corrosive and toxic nature, pentadecylamine must be handled with appropriate

personal protective equipment (PPE), including gloves, eye protection, and respiratory

protection.[8][9] It is harmful if swallowed, causes severe skin burns and eye damage, and is

toxic if inhaled.[8][9] Work should be conducted in a well-ventilated area.[8][9]

Disposal:

Pentadecylamine should be disposed of as hazardous waste in accordance with local, state,

and federal regulations.[9]

Biological Significance and Signaling Pathways
Currently, there is limited specific information available in the public domain detailing the direct

involvement of pentadecylamine in distinct signaling pathways. However, as a long-chain

primary amine, it shares characteristics with other fatty amines that are known to interact with

cell membranes and can serve as precursors for more complex signaling molecules.

To illustrate a generalized workflow for investigating the potential biological roles of a

compound like pentadecylamine, the following logical diagram is provided. This diagram

outlines the typical steps a researcher might take, from initial screening to pathway elucidation.

Discovery & Initial Screening Hit Validation & Target Identification Pathway Analysis & MoA Preclinical Development

Compound Acquisition
(Pentadecylamine)

High-Throughput Screening
(e.g., cell viability, receptor binding)

Test in various assays Dose-Response StudiesValidate initial hits Target Deconvolution
(e.g., affinity chromatography, proteomics)

Identify molecular targets Pathway Analysis
(e.g., transcriptomics, phosphoproteomics)

Analyze affected pathways Mechanism of Action (MoA)
Elucidation

Determine how the compound works In Vivo Efficacy & Toxicity StudiesTest in animal models Lead OptimizationImprove compound properties

Click to download full resolution via product page

Figure 1: A generalized workflow for the investigation of a novel compound's biological activity.

This guide serves as a foundational resource for professionals working with pentadecylamine.

The provided tables and diagrams are intended to streamline access to critical information,

thereby supporting ongoing and future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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